Cas no 876536-53-7 (2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile)

• Product Name: 2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile
• CAS No: 876536-53-7
• MF: C₁₇H₁₅FN₄O₂
• MW: 326.325006723404
• MDL: MFCD04504648
• CID: 3109607
• PubChem ID: 9281188
• Update Time: 2025-04-21

2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-Fluorophenyl)piperazin-1-yl)-5-nitrobenzonitrile
• MFCD04504648
• LS-01836
• H23647
• 876536-53-7
• ALBB-004924
• STK501390
• AKOS000321715
• 2-[4-(4-fluorophenyl)piperazin-1-yl]-5-nitrobenzonitrile
• Z31229353
• 2-4-(4-Fluorophenyl)piperazin-1-yl-5-nitrobenzonitrile

• MDL： MFCD04504648
• Inchi： 1S/C17H15FN4O2/c18-14-1-3-15(4-2-14)20-7-9-21(10-8-20)17-6-5-16(22(23)24)11-13(17)12-19/h1-6,11H,7-10H2
• InChI Key： GLSYQVSCEAQLCZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2C#N)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 326.11790390Da
• Monoisotopic Mass: 326.11790390Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds